![molecular formula C22H24Cl2N4O2S B2754598 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride CAS No. 1216881-38-7](/img/structure/B2754598.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride
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Description
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H24Cl2N4O2S and its molecular weight is 479.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on related compounds has focused on the synthesis of novel chemical entities with potential therapeutic activities. For instance, studies have explored the creation of new heterocyclic compounds derived from benzothiazoles and benzodifuranyls, aiming to develop agents with anti-inflammatory, analgesic, and antimicrobial activities. These studies involve complex synthetic pathways to create molecules with specific biological targets (A. Abu‐Hashem et al., 2020; N. Patel et al., 2011).
Biological Interactions and Mechanisms
Investigations have also focused on understanding the interactions of similar compounds with biological systems, including their binding to specific receptors or enzymes and the subsequent pharmacological effects. For instance, research into dopamine/serotonin receptor ligands has revealed insights into the structure-activity relationships necessary for the selective inhibition of receptor subtypes, which could inform the development of targeted therapies for neurological conditions (P. Mohr et al., 2006).
Drug Metabolism and Pharmacokinetics
Some studies have detailed the metabolic pathways and excretion mechanisms of related compounds, shedding light on how they are transformed and eliminated in the body. Understanding these processes is crucial for optimizing the pharmacokinetic profiles of potential drugs (T. Arita et al., 1970).
Potential Therapeutic Applications
Research into compounds with structural similarities has identified potential therapeutic applications, such as the inhibition of histone deacetylase 6 (HDAC6), which could play a role in treating neurodegenerative diseases like Alzheimer's by affecting tau protein phosphorylation and aggregation (Hsueh-Yun Lee et al., 2018).
Properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O2S.ClH/c1-4-26(5-2)12-13-27(21(28)16-8-6-15(14-24)7-9-16)22-25-19-18(29-3)11-10-17(23)20(19)30-22;/h6-11H,4-5,12-13H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHGJDHQEBYBJGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC=C(C=C3)C#N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24Cl2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.